{[(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)methyl]sulfanyl}acetic acid
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Description
{[(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)methyl]sulfanyl}acetic acid is a useful research compound. Its molecular formula is C9H10N4O4S and its molecular weight is 270.26. The purity is usually 95%.
BenchChem offers high-quality {[(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)methyl]sulfanyl}acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about {[(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)methyl]sulfanyl}acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Transformations and Derivatives
- Derivative Formation and Chemical Reactions : A study by Nedolya et al. (2018) demonstrates the transformation of certain chemical compounds into derivatives of 2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridine and 5,6-dihydropyridin-2(1H)-one, highlighting the complex chemical reactions and derivative formation involving sulfanylacetate molecules (Nedolya, Tarasova, Albanov, & Trofimov, 2018).
Molecular Complexes and Crystal Structures
- Characterization of Molecular Complexes : Singh and Baruah (2011) characterized molecular complexes involving compounds like 3-methyl-1,4-dioxo-1,4-dihydronaphthalen-2-ylsulfanyl acetic acid. This research highlights the structural aspects and hydrogen bonding in these molecular complexes (Singh & Baruah, 2011).
Biological Activity and Synthetic Methods
- Synthesis and Biological Activity of Derivatives : Research by Farzaliyev et al. (2020) explores the synthesis of sulfur- and nitrogen-containing derivatives with physiological properties, emphasizing their potential biological activity and applications in drug development (Farzaliyev, Shuriberko, Sujayev, Osmanova, Gojayeva, & Gahramanova, 2020).
Antibacterial Properties
- Evaluation of Antibacterial Activity : Kadian, Maste, and Bhat (2012) synthesized compounds like benzoxazine analogues and evaluated their antibacterial activity against various bacterial strains, showcasing the potential of these compounds in antimicrobial applications (Kadian, Maste, & Bhat, 2012).
properties
IUPAC Name |
2-[(3-methyl-2,6-dioxo-7H-purin-8-yl)methylsulfanyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O4S/c1-13-7-6(8(16)12-9(13)17)10-4(11-7)2-18-3-5(14)15/h2-3H2,1H3,(H,10,11)(H,14,15)(H,12,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMBOBBNMMWPIEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)NC(=N2)CSCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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